Cas no 923091-10-5 (6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 923091-10-5
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5497938
• Update Time: 2025-06-23

6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethoxyphenyl)-2-[(3-methylphenyl)methyl]pyridazin-3-one
• 6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H20N2O3/c1-14-5-4-6-15(11-14)13-22-20(23)10-8-18(21-22)17-12-16(24-2)7-9-19(17)25-3/h4-12H,13H2,1-3H3
• InChI Key： VEQOIKSKIZUZJU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C)=C2)N=C(C2=CC(OC)=CC=C2OC)C=C1

Additional information on 6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one

Introduction to 6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 923091-10-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 923091-10-5) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic scaffold, characterized by its pyridazine core and substituted aromatic rings, has garnered attention due to its structural complexity and versatile biological activities. The presence of dimethoxyphenyl and methylphenyl substituents contributes to its unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and mechanistic studies.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules targeting complex biological pathways. Among these, pyridazine derivatives have emerged as a prominent class of compounds due to their broad spectrum of biological activities. The compound in question, 6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one, has been studied for its potential pharmacological effects, particularly in the context of modulating enzyme activity and receptor interactions. Its molecular structure suggests that it may interact with proteins in a manner that could lead to therapeutic benefits.

One of the most intriguing aspects of this compound is its ability to modulate the activity of enzymes involved in inflammatory pathways. In particular, studies have indicated that pyridazine derivatives can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The dimethoxyphenyl moiety is thought to enhance binding affinity by providing hydrophobic interactions with the enzyme active site, while the methylphenyl group may contribute to steric stabilization. These interactions are critical for achieving high efficacy in biological assays.

Furthermore, the compound has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. The pyridazine core is known to penetrate the blood-brain barrier efficiently, which is a crucial property for drugs targeting central nervous system (CNS) disorders. Preliminary research suggests that 6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one can modulate neurotransmitter release and receptor function, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the unmet medical needs in neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The formation of the dihydropyridazine ring is a critical step that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of innovation in drug development.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding mode of 6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one with target proteins. These studies have provided insights into key interaction points between the compound and its biological targets, guiding further optimization efforts. The integration of computational methods with experimental data has become a cornerstone of modern drug discovery pipelines, enabling researchers to accelerate the identification of lead compounds.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on its solubility, stability, and metabolic pathways to ensure that it can be developed into a viable therapeutic agent. The presence of hydrophilic groups such as dimethoxyphenyl influences its solubility profile, which is critical for oral bioavailability. Additionally, understanding how the compound is metabolized by the body can help predict potential side effects and optimize dosing regimens.

In conclusion,6-(2,5-dimethoxyphenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 923091-10-5) represents a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it an attractive molecule for drug discovery efforts aimed at treating inflammatory diseases and neurological disorders. As research continues to uncover new therapeutic applications for this compound,dimethoxyphenyl- and methylphenyl-substituted pyridazines will undoubtedly remain at the forefront of pharmaceutical innovation.